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  3. dimethyl (1S,11R,12R,13R)-1,11-diphenyl-14-thia-2,9-diazatetracyclo[9.2.1.0~2,10~.0~3,8~]tetradeca-3,5,7,9-tetraene-12,13-dicarboxylate
dimethyl (1S,11R,12R,13R)-1,11-diphenyl-14-thia-2,9-diazatetracyclo[9.2.1.0~2,10~.0~3,8~]tetradeca-3,5,7,9-tetraene-12,13-dicarboxylate dimethyl (1S,11R,12R,13R)-1,11-diphenyl-14-thia-2,9-diazatetracyclo[9.2.1.0~2,10~.0~3,8~]tetradeca-3,5,7,9-tetraene-12,13-dicarboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0802107
InChI: InChI=1S/C27H22N2O4S/c1-32-23(30)21-22(24(31)33-2)27(18-13-7-4-8-14-18)29-20-16-10-9-15-19(20)28-25(29)26(21,34-27)17-11-5-3-6-12-17/h3-16,21-22H,1-2H3/t21-,22-,26+,27-/m1/s1
SMILES: COC(=O)C1C(C2(N3C4=CC=CC=C4N=C3C1(S2)C5=CC=CC=C5)C6=CC=CC=C6)C(=O)OC
Molecular Formula: C27H22N2O4S
Molecular Weight: 470.5 g/mol

dimethyl (1S,11R,12R,13R)-1,11-diphenyl-14-thia-2,9-diazatetracyclo[9.2.1.0~2,10~.0~3,8~]tetradeca-3,5,7,9-tetraene-12,13-dicarboxylate

CAS No.:

Cat. No.: VC0802107

Molecular Formula: C27H22N2O4S

Molecular Weight: 470.5 g/mol

* For research use only. Not for human or veterinary use.

dimethyl (1S,11R,12R,13R)-1,11-diphenyl-14-thia-2,9-diazatetracyclo[9.2.1.0~2,10~.0~3,8~]tetradeca-3,5,7,9-tetraene-12,13-dicarboxylate -

Specification

Molecular Formula C27H22N2O4S
Molecular Weight 470.5 g/mol
IUPAC Name dimethyl (1S,11R,12R,13R)-1,11-diphenyl-14-thia-2,9-diazatetracyclo[9.2.1.02,10.03,8]tetradeca-3,5,7,9-tetraene-12,13-dicarboxylate
Standard InChI InChI=1S/C27H22N2O4S/c1-32-23(30)21-22(24(31)33-2)27(18-13-7-4-8-14-18)29-20-16-10-9-15-19(20)28-25(29)26(21,34-27)17-11-5-3-6-12-17/h3-16,21-22H,1-2H3/t21-,22-,26+,27-/m1/s1
Standard InChI Key RFMZGXPWULSGJC-PDMAMLTQSA-N
Isomeric SMILES COC(=O)[C@H]1[C@@H]([C@@]2(N3C4=CC=CC=C4N=C3[C@]1(S2)C5=CC=CC=C5)C6=CC=CC=C6)C(=O)OC
SMILES COC(=O)C1C(C2(N3C4=CC=CC=C4N=C3C1(S2)C5=CC=CC=C5)C6=CC=CC=C6)C(=O)OC
Canonical SMILES COC(=O)C1C(C2(N3C4=CC=CC=C4N=C3C1(S2)C5=CC=CC=C5)C6=CC=CC=C6)C(=O)OC

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